Cas no 1172446-29-5 (2-{4-4-(2-phenylethyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-1H-indole)

• Product Name: 2-{4-4-(2-phenylethyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-1H-indole
• CAS No: 1172446-29-5
• MF: C₂₄H₂₄N₄OS
• MW: 416.538563728333
• CID: 6201466
• PubChem ID: 136081206
• Update Time: 2025-05-20

2-{4-4-(2-phenylethyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-{4-4-(2-phenylethyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-1H-indole
• F5655-0069
• (2-(1H-indol-2-yl)thiazol-4-yl)(4-phenethylpiperazin-1-yl)methanone
• VU0649752-1
• 1172446-29-5
• SR-01000924193-1
• SR-01000924193
• [2-(1H-indol-2-yl)-1,3-thiazol-4-yl]-[4-(2-phenylethyl)piperazin-1-yl]methanone
• 2-{4-[4-(2-phenylethyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}-1H-indole
• AKOS024516602

• Inchi： 1S/C24H24N4OS/c29-24(28-14-12-27(13-15-28)11-10-18-6-2-1-3-7-18)22-17-30-23(26-22)21-16-19-8-4-5-9-20(19)25-21/h1-9,16-17,25H,10-15H2
• InChI Key： RSMUJXHLWZMKMG-UHFFFAOYSA-N
• SMILES： S1C(C2=CC3C=CC=CC=3N2)=NC(=C1)C(N1CCN(CCC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 416.16708258g/mol
• Monoisotopic Mass: 416.16708258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 80.5Ų

Additional information on 2-{4-4-(2-phenylethyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-1H-indole

Introduction to 2-{4-4-(2-Phenylethyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-1H-indole (CAS No. 1172446-29-5)

2-{4-4-(2-Phenylethyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-1H-indole (CAS No. 1172446-29-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the indole family and features a unique structural arrangement that includes a thiazole ring and a piperazine moiety. The combination of these functional groups imparts distinct pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of 2-{4-4-(2-Phenylethyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-1H-indole is characterized by a central indole core, which is a common scaffold in many biologically active molecules. The indole ring is substituted at the 2-position with a thiazole moiety, which itself is functionalized with a piperazine group. The piperazine ring is further substituted with a phenylethyl group, adding to the overall complexity and potential biological activity of the molecule.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 2-{4-4-(2-Phenylethyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-1H-indole exhibits potent anti-inflammatory properties. The compound has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 2-{4-4-(2-Phenylethyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-1H-indole has also shown potential as an antitumor agent. Studies conducted in vitro and in vivo have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 2-{4-4-(2-Phenylethyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-1H-indole have also been extensively studied. Research indicates that the compound has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its development as an oral therapeutic agent. Moreover, its low toxicity profile in preclinical studies suggests that it may be well-tolerated by patients.

The synthesis of 2-{4-4-(2-Phenylethyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-1H-indole involves several steps and requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the thiazole ring followed by the introduction of the piperazine moiety and subsequent coupling with the indole core. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in large-scale pharmaceutical research.

In conclusion, 2-{4-4-(2-Phenylethyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-1H-indole (CAS No. 1172446-29-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of medicinal chemistry and drug discovery. Ongoing research continues to explore its full potential and optimize its use in clinical settings.